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Compound of Interest

Compound Name: Miclxin

Cat. No.: B15073751

For Researchers, Scientists, and Drug Development Professionals: A detailed protocol for the
safe handling and disposal of the novel MIC60 inhibitor, Miclxin (DS37262926), to ensure
laboratory safety and regulatory compliance.

This document provides comprehensive guidance on the proper disposal procedures for
Miclxin, a potent bioactive small molecule inhibitor of MIC60. In the absence of a specific
Safety Data Sheet (SDS) from the manufacturer, these procedures are based on established
best practices for the disposal of research-grade bioactive small molecules and chemicals
dissolved in common laboratory solvents. Adherence to these guidelines is crucial for
maintaining a safe laboratory environment and ensuring responsible chemical waste
management.

Miclxin: Key Data Summary

For quick reference, the following table summarizes the essential information gathered for
Miclxin.
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Property Data
Chemical Name Miclxin

Alias DS37262926
CAS Number 2494198-61-5
Molecular Formula C26H27Ns02

A novel, potent, and selective small molecule

o inhibitor of the mitochondrial inner membrane

Description , o , _ ,
protein MIC60. It is investigated for its potential

in cancer therapy by inducing apoptosis.[1][2][3]

Supplied as a solid powder or as a solution in
Dimethyl Sulfoxide (DMSO).[1]

Common Formulation

Storage (Solid) Recommended at -20°C for long-term storage.

Recommended at -80°C for long-term storage.

Storage (in DMSO) 1]

Experimental Protocol: Standard Operating
Procedure for Miclxin Disposal

This protocol details the step-by-step process for the safe disposal of Miclxin in both solid form
and as a solution in Dimethyl Sulfoxide (DMSO).

Personal Protective Equipment (PPE)

Before handling Miclxin in any form, it is mandatory to wear the following PPE:
o Standard laboratory coat
o Safety goggles or glasses

¢ Chemical-resistant gloves (nitrile or neoprene)

Disposal of Solid Miclxin Waste
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Solid waste includes expired or unwanted pure Miclxin powder, as well as lab materials

contaminated with the solid compound (e.g., weighing boats, contaminated pipette tips, or

vials).

Step 1: Waste Collection. Collect all solid Miclxin waste in a dedicated, clearly labeled
hazardous waste container. The container should be made of a material compatible with
chemical waste.

Step 2: Labeling. Label the container as "Hazardous Waste" and clearly identify the contents,
including "Miclxin (CAS: 2494198-61-5)" and the approximate amount.

Step 3: Storage. Store the sealed waste container in a designated satellite accumulation
area for hazardous waste, away from incompatible materials.

Step 4: Arrange for Pickup. Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the collection and disposal of the hazardous waste.

Disposal of Miclxin in DMSO Solution

Liquid waste includes unused or expired Miclxin solutions in DMSO, as well as contaminated

solvents.

Step 1: Waste Collection. Collect all liquid Miclxin waste in a dedicated, leak-proof, and
sealable hazardous waste container. Ensure the container is compatible with DMSO.

Step 2: Labeling. Label the container as "Hazardous Waste" and list all constituents, for
example, "Miclxin in DMSQO". Indicate the approximate concentration and volume.

Step 3: Storage. Securely cap the container and store it in a designated area for hazardous
liquid waste, ensuring secondary containment to prevent spills.

Step 4: Arrange for Pickup. Follow your institution's protocol for the disposal of chemical
waste by contacting the EHS office for pickup. Do not pour Miclxin solutions down the drain.

[4115]

Mandatory Visualization: Miclxin Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Miclxin waste.

Start: Miclxin Waste
Identify Waste Type

Solid Waste (Powder, Contaminated Labware) Liquid Waste (DMSO Solution)

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container (DMSO Compatible)
Store in Designated Satellite Accumulation Area Store with Secondary Containment

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of solid and liquid Miclxin waste.

Important Safety Considerations
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» Risk Assessment: Due to the lack of specific toxicity data, treat Miclxin as a potentially
hazardous substance. Always perform a risk assessment before handling.

e Handling Precautions: Avoid inhalation of the powder and contact with skin and eyes. Work
in a well-ventilated area, preferably a chemical fume hood when handling the solid form.

o Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite or sand) and place it in a sealed container for disposal as hazardous waste.[4]
Clean the spill area thoroughly.

e Institutional Guidelines: Always consult and adhere to your institution's specific guidelines for
hazardous waste disposal. Your EHS department is the primary resource for any questions
regarding chemical safety and disposal.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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